2-chloro-4-nitrobenzyl 4-bromobenzoate

• IUPAC Name: (2-chloro-4-nitrophenyl)methyl 4-bromobenzoate
• InChI: InChI=1S/C14H9BrClNO4/c15-11-4-1-9(2-5-11)14(18)21-8-10-3-6-12(17(19)20)7-13(10)16/h1-7H,8H2
• InChI Key: DOBSRCPRQNMDBL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)OCC2=C(C=C(C=C2)[N+](=O)[O-])Cl)Br
• Molecular Formula: C14H9BrClNO4
• Molecular Weight: 370.58 g/mol

Description

2-chloro-4-nitrobenzyl 4-bromobenzoate is a chemical compound that is widely used in scientific research. This compound is synthesized using specific methods and has a variety of applications in different fields.

Mechanism of Action

The mechanism of action of 2-chloro-4-nitrobenzyl 4-bromobenzoate involves the inhibition of specific enzymes by binding to their active sites. This compound acts as a competitive inhibitor of different enzymes, such as esterases and phosphatases. The inhibition of these enzymes leads to the accumulation of specific substrates and the disruption of different biological processes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound depend on the specific enzyme or protein that is targeted. The inhibition of esterases leads to the accumulation of specific esters, which can have different effects on different biological processes. The inhibition of phosphatases leads to the accumulation of specific phosphorylated compounds, which can affect different signaling pathways and cellular processes.

Advantages and Limitations for Lab Experiments

The advantages of using 2-chloro-4-nitrobenzyl 4-bromobenzoate in lab experiments include its high purity, stability, and specificity. This compound is also easy to synthesize and purify, which makes it a cost-effective tool for scientific research. However, the limitations of using this compound include its potential toxicity and the need for specific safety precautions during its handling and disposal.

Future Directions

There are many future directions for research using 2-chloro-4-nitrobenzyl 4-bromobenzoate. These include the development of new inhibitors and substrates for different enzymes and proteins, the study of the effects of this compound on different biological processes, and the development of new techniques for its synthesis and purification. Additionally, the use of this compound in drug discovery and development is an area of active research, with the potential for the development of new drugs for different diseases and conditions.

Synthesis Methods

The synthesis of 2-chloro-4-nitrobenzyl 4-bromobenzoate involves the reaction of 2-chloro-4-nitrobenzyl alcohol with 4-bromobenzoic acid in the presence of a specific catalyst. The reaction is carried out under specific conditions to ensure the purity and yield of the final product. The synthesized product is then purified using different techniques, such as column chromatography and recrystallization.

Scientific Research Applications

2-chloro-4-nitrobenzyl 4-bromobenzoate is widely used in scientific research as a tool to study the mechanism of action of different enzymes and proteins. This compound is used to inhibit the activity of specific enzymes and study the effects of this inhibition on different biological processes. It is also used as a substrate for different enzymatic reactions and as a fluorescent probe to study the binding of different ligands to specific proteins.